Cas no 1094754-90-1 (3-Bromo-6-fluoro-1H-indole)

• Product Name: 3-Bromo-6-fluoro-1H-indole
• CAS No: 1094754-90-1
• MF: C₈H₅BrFN
• MW: 214.03440451622
• MDL: MFCD11212293
• CID: 1011047
• PubChem ID: 43163571
• Update Time: 2025-04-20

3-Bromo-6-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-1H-indole
• 3-Bromo-6-fluoroindole
• EN300-1275484
• DB-014634
• 1094754-90-1
• J-512071
• AKOS009345669
• DTXSID80655633
• SCHEMBL16136433

• MDL： MFCD11212293
• Inchi： 1S/C8H5BrFN/c9-7-4-11-8-3-5(10)1-2-6(7)8/h1-4,11H
• InChI Key： QFWZYCWYNOMSQC-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C=CC=21)F

Computed Properties

• Exact Mass: 212.95900
• Monoisotopic Mass: 212.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.750±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 15.79000
• LogP: 3.06950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles